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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzoic acid

Cat. No.: B1301877

Essential Safety and Handling Guide for 4-
Fluoro-2-nitrobenzoic Acid

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 4-Fluoro-2-nitrobenzoic acid (CAS No: 394-01-4). Adherence to these guidelines is
essential for the safety of researchers, scientists, and drug development professionals. The
recommendations are based on the known hazards of similar aromatic carboxylic acids and
nitro compounds.

Hazard Identification and Mitigation

4-Fluoro-2-nitrobenzoic acid is a combustible solid that can cause skin, eye, and respiratory
irritation.[1][2][3] It is imperative to handle this chemical with appropriate engineering controls
and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to ensure personal safety when handling 4-
Fluoro-2-nitrobenzoic acid. The following table summarizes the recommended PPE.
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Body Part Recommended PPE Rationale
Protects against splashes,
Chemical safety goggles and a  dust, and vapors that can
Eyes/Face . . S
face shield cause serious eye irritation.[4]
[5]
Chemical-resistant gloves Prevents skin contact which
Ski (Nitrile or Neoprene), a lab may cause irritation.[6][7] Full
in

coat or disposable gown, and

closed-toe shoes

body protection is crucial in

case of spills.

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate or for
large quantities, a NIOSH-
approved respirator with an
appropriate cartridge (e.g.,
N95 for dusts) is

recommended

Minimizes inhalation of dust or
vapors, which can cause

respiratory irritation.[8][9]

Operational Plan: Step-by-Step Handling Protocol

Following a strict operational protocol is critical for the safe handling of this chemical.

1. Preparation:

e Ensure the work area within a certified chemical fume hood is clean and uncluttered.[4][6]

« Verify that the chemical fume hood is functioning correctly.[4]

o Locate the nearest eyewash station and safety shower and confirm they are accessible.[7]

o Assemble all necessary equipment, such as spatulas, weigh boats, and containers, before

handling the compound.[6]

o Ensure a spill kit compatible with solid irritants is readily available.[6]

2. Handling:
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e Don all required PPE as outlined in the table above.[4]

e Conduct all manipulations of 4-Fluoro-2-nitrobenzoic acid, especially weighing and
transferring, exclusively within the chemical fume hood to control exposure.[3][6]

» To prevent dust generation, avoid weighing the compound directly on an open balance.[6]
Instead, pre-tare a sealed container, transfer the chemical into it within the fume hood, and
then seal it before weighing.[6]

e Use techniques such as gentle scooping to minimize airborne particles.[4]

e If preparing a solution, add the solid to the solvent slowly to prevent splashing.[4]
o Keep containers tightly closed when not in use.[1][4]

e Avoid eating, drinking, or smoking in the handling area.[1]

3. Post-Handling:

e Thoroughly decontaminate all surfaces and equipment that came into contact with the
chemical.[6]

e Properly remove and dispose of contaminated PPE.[4]

e Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[1][6]

Disposal Plan

Proper disposal of chemical waste is imperative to prevent environmental contamination and
ensure regulatory compliance.[3][10]

» Waste Collection: Collect all waste containing 4-Fluoro-2-nitrobenzoic acid, including
contaminated consumables like gloves and weighing paper, in a designated, clearly labeled,
and sealed hazardous waste container.[4][10]

o Waste Segregation: Do not mix this waste with other waste streams.[10] 4-Fluoro-2-
nitrobenzoic acid is a halogenated nitroaromatic compound and should be segregated
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accordingly.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "4-Fluoro-2-nitrobenzoic acid," and associated hazards (Irritant).[6]

» Disposal: Dispose of the waste through a licensed professional waste disposal service in
accordance with local, regional, and national regulations.[2][9][10]

Chemical and Physical Properties

Property Value

Linear Formula FC6H3(NO2)CO2H
Molecular Weight 185.11

CAS Number 394-01-4

Melting Point 140-145 °C

Storage Class 11 (Combustible Solids)

Source: Sigma-Aldrich[8]

Emergency Procedures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention.[2]

 Inhalation: Remove to fresh air. If you feel unwell, call a poison center or doctor.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[2]

In the event of a spill, evacuate the area, don appropriate PPE, and contain the spill.[7] For dry
spills, carefully sweep up the material, avoiding dust generation, and place it in a suitable
container for disposal.[1][7]
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Workflow for Handling 4-Fluoro-2-nitrobenzoic Acid
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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